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Compound of Interest

Compound Name: Naphthalene-1,4-diboronic acid

Cat. No.: B150188 Get Quote

Naphthalene-1,4-diboronic Acid: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Naphthalene-1,4-diboronic acid. The information is curated for professionals in research and

development who utilize boronic acids as versatile building blocks in organic synthesis and

drug discovery.

Core Physical Properties
Naphthalene-1,4-diboronic acid is a white solid organic compound.[1] Its fundamental role in

synthetic chemistry lies in its ability to participate in cross-coupling reactions, enabling the

formation of complex molecular architectures. Below is a summary of its key physical and

chemical properties.
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Property Value Source

Molecular Formula C₁₀H₁₀B₂O₄ [1][2]

Molecular Weight 215.81 g/mol [1][3]

Appearance White solid [1]

Boiling Point 514.229 °C at 760 mmHg [1]

Flash Point 264.796 °C [1]

Density 1.367 g/cm³ [1]

Melting Point

Data not available for

Naphthalene-1,4-diboronic

acid. For the related

compound, Naphthalene-1-

boronic acid, the melting point

is reported as 208-214 °C.

[4]

Solubility

Specific solubility data for

Naphthalene-1,4-diboronic

acid is not readily available.

However, based on the parent

naphthalene structure, it is

expected to be soluble in

various organic solvents such

as alcohols, ether, and

acetone, with solubility

increasing with temperature.[5]

A derivative of the structurally

similar 1,4-phenylene

diboronic acid was found to be

insoluble in common organic

solvents after precipitation

from acetone, suggesting that

Naphthalene-1,4-diboronic

acid may also have limited

solubility in certain non-polar

solvents.[6]
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Experimental Protocols for Physical Property
Determination
While specific experimental protocols for determining the physical properties of Naphthalene-
1,4-diboronic acid are not detailed in the available literature, standard methodologies for aryl

boronic acids can be applied. The following outlines general procedures for key physical

property measurements.

Workflow for Physical Property Determination

Synthesis & Purification

Property Determination

Synthesis of Naphthalene-1,4-diboronic acid

Purification (e.g., Recrystallization)

Melting Point Determination (DSC) Thermal Stability (TGA) Solubility Assessment

Click to download full resolution via product page

Caption: General experimental workflow for determining the physical properties of a

synthesized boronic acid.

Melting Point Determination
The melting point of a purified sample of Naphthalene-1,4-diboronic acid can be accurately

determined using Differential Scanning Calorimetry (DSC).

Sample Preparation: A small, precisely weighed amount of the crystalline solid (typically 1-5

mg) is hermetically sealed in an aluminum pan.
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Instrumentation: A calibrated Differential Scanning Calorimeter is used. An empty sealed

aluminum pan is used as a reference.

Thermal Program: The sample and reference are heated at a constant rate (e.g., 10 °C/min)

under an inert atmosphere (e.g., nitrogen).

Data Analysis: The melting point is determined as the onset or peak of the endothermic

event on the resulting thermogram, which corresponds to the phase transition from solid to

liquid.

Thermal Stability Analysis
The thermal stability of Naphthalene-1,4-diboronic acid can be assessed using

Thermogravimetric Analysis (TGA).

Sample Preparation: A small amount of the sample (typically 5-10 mg) is placed in a tared

TGA pan.

Instrumentation: A calibrated Thermogravimetric Analyzer is used.

Thermal Program: The sample is heated at a controlled rate (e.g., 10 °C/min) under a

controlled atmosphere (e.g., nitrogen or air) over a defined temperature range.

Data Analysis: The TGA curve plots the percentage of initial mass as a function of

temperature. The decomposition temperature is typically reported as the temperature at

which a certain percentage of weight loss (e.g., 5%) occurs.

Solubility Assessment
A qualitative and quantitative assessment of solubility in various solvents can be performed as

follows:

Solvent Selection: A range of common laboratory solvents of varying polarities should be

selected (e.g., water, methanol, ethanol, acetone, dichloromethane, ethyl acetate, hexane).

Qualitative Assessment: To a small, fixed volume of each solvent (e.g., 1 mL) in a vial, a

small, pre-weighed amount of Naphthalene-1,4-diboronic acid (e.g., 1 mg) is added. The
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mixture is vortexed at a controlled temperature (e.g., 25 °C). The solubility is visually

assessed as soluble, partially soluble, or insoluble.

Quantitative Assessment (Shake-Flask Method): For solvents in which the compound is

sparingly soluble, a saturated solution is prepared by adding an excess amount of the solid

to a known volume of the solvent. The mixture is agitated at a constant temperature until

equilibrium is reached. The suspension is then filtered, and the concentration of the solute in

the clear filtrate is determined using a suitable analytical technique, such as UV-Vis

spectroscopy or High-Performance Liquid Chromatography (HPLC), after creating a

calibration curve with known concentrations.

Signaling Pathways and Biological Applications
Currently, there is no significant body of literature suggesting a direct role for Naphthalene-1,4-
diboronic acid in specific biological signaling pathways. Its utility in the life sciences is

primarily as a synthetic intermediate in the development of more complex molecules with

potential biological activity. Boronic acids, in general, are known to interact with diols, which

can be found in various biological molecules like sugars and ribonucleosides. This property is

exploited in areas such as biosensing and as reversible inhibitors of certain enzymes.

However, specific pathway interactions for Naphthalene-1,4-diboronic acid have not been

elucidated.

Conclusion
Naphthalene-1,4-diboronic acid is a valuable building block in organic synthesis with well-

defined core physical properties. While specific experimental data for its melting point and

solubility are not extensively reported, established methodologies for aryl boronic acids provide

a clear path for their determination. The primary application of this compound remains in the

realm of synthetic chemistry, with its potential in drug development being realized through the

synthesis of novel, more complex bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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